5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 5-(2-ethoxyphenyl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H20N2O2S/c1-2-25-19-10-5-4-9-16(19)22-24-18(15-8-3-6-11-20(15)26-22)14-17(23-24)21-12-7-13-27-21/h3-13,18,22H,2,14H2,1H3
• InChI Key: LSDBBVLAKBPMOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol

Description

5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C22H20N2O2S and its molecular weight is 376.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research has shown interest in the synthesis of heterocyclic compounds, including those similar to "5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine," for their potential pharmacological activities. For instance, the synthesis and pharmacological activities of pyrano[2,3-d]pyrimidine and pyrano[2,3-d]pyrimidine-5-one derivatives as new fused heterocyclic systems have been explored. These compounds are anticipated to possess significant chemical and pharmacological activities, including antioxidant and anticancer activities (Mahmoud, El-Bordany, & Elsayed, 2017).

Another study describes a new route to the synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives. These compounds have shown significant antiviral activities against bird flu influenza (H5N1), demonstrating the potential for developing new antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial and Anti-Tumor Activities

Compounds related to "5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine" have been investigated for their antimicrobial activities. For example, novel 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2007).

Additionally, new derivatives incorporating the thiophene moiety, such as bis-pyrazolyl-thiazoles, have been synthesized and evaluated for their anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines. The results revealed promising activities, indicating the potential for developing new anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).